Cas no 1566847-60-6 ((butan-2-yl)1-(2-fluorophenyl)propylamine)

• Product Name: (butan-2-yl)1-(2-fluorophenyl)propylamine
• CAS No: 1566847-60-6
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5219873
• PubChem ID: 75525469
• Update Time: 2025-05-18

(butan-2-yl)1-(2-fluorophenyl)propylamine Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[1-(2-fluorophenyl)propyl]amine
• N-[1-(2-Fluorophenyl)propyl]butan-2-amine
• (butan-2-yl)1-(2-fluorophenyl)propylamine

• Inchi： 1S/C13H20FN/c1-4-10(3)15-13(5-2)11-8-6-7-9-12(11)14/h6-10,13,15H,4-5H2,1-3H3
• InChI Key： FBJWWTNVOJNROH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(CC)NC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Additional information on (butan-2-yl)1-(2-fluorophenyl)propylamine

Exploring the Properties and Applications of (butan-2-yl)1-(2-fluorophenyl)propylamine (CAS No. 1566847-60-6)

(butan-2-yl)1-(2-fluorophenyl)propylamine (CAS No. 1566847-60-6) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This compound, often referred to in scientific literature by its systematic name, belongs to the class of fluorinated amines, which are known for their diverse applications in medicinal chemistry. The presence of a fluorophenyl group and a propylamine backbone makes it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of (butan-2-yl)1-(2-fluorophenyl)propylamine includes a 2-fluorophenyl moiety, which is a common pharmacophore in many bioactive molecules. Fluorination often enhances the metabolic stability and bioavailability of compounds, making them more effective in therapeutic applications. Researchers are particularly interested in how the butan-2-yl substituent influences the compound's physical and chemical properties, such as solubility, lipophilicity, and reactivity. These characteristics are critical for optimizing its performance in various applications.

One of the most searched questions related to fluorinated amines like (butan-2-yl)1-(2-fluorophenyl)propylamine is their role in central nervous system (CNS) drug development. Fluorinated compounds are frequently used in the design of CNS-active drugs due to their ability to cross the blood-brain barrier. The 2-fluorophenyl group in this compound may contribute to its potential interactions with neurotransmitter receptors, a topic of high interest in neuroscience and pharmacology. Recent studies have highlighted the importance of fluorine substitution in improving drug efficacy and reducing side effects.

In addition to pharmaceutical applications, (butan-2-yl)1-(2-fluorophenyl)propylamine is also explored in material science. Fluorinated organic compounds are known for their thermal and chemical stability, making them suitable for high-performance materials. For instance, they are used in the synthesis of liquid crystals, polymers, and coatings. The propylamine segment of the molecule could facilitate its incorporation into polymeric matrices, offering new possibilities for functional materials.

The synthesis of (butan-2-yl)1-(2-fluorophenyl)propylamine typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, ensuring its suitability for further studies.

Market trends indicate a growing demand for fluorinated organic compounds, driven by their expanding applications in pharmaceuticals, agrochemicals, and advanced materials. (butan-2-yl)1-(2-fluorophenyl)propylamine is part of this trend, with increasing interest from academic and industrial researchers. Its potential as a building block for novel bioactive molecules or functional materials makes it a valuable target for synthesis and characterization.

Environmental and safety considerations are also important when working with (butan-2-yl)1-(2-fluorophenyl)propylamine. While it is not classified as a hazardous substance, proper handling and disposal practices are essential to minimize any potential risks. Researchers are encouraged to follow green chemistry principles when synthesizing and using this compound, aiming to reduce waste and improve sustainability.

In summary, (butan-2-yl)1-(2-fluorophenyl)propylamine (CAS No. 1566847-60-6) is a versatile compound with significant potential in multiple scientific fields. Its unique structural features, combined with the growing interest in fluorinated amines, make it a subject of ongoing research and development. Whether in drug discovery, material science, or other applications, this compound exemplifies the innovative possibilities of modern organic chemistry.